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Compound of Interest

Compound Name: Dienestrol-d2

Cat. No.: B12380176 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety and handling precautions for

Dienestrol-d2. Dienestrol-d2 is the deuterated form of Dienestrol, a synthetic, non-steroidal

estrogen. It is classified as a known or suspected carcinogen and a suspected reproductive

toxin.[1][2][3] This document is intended for professionals in research and drug development

who may handle this compound.

Physicochemical and Toxicological Properties
A summary of the key physicochemical and toxicological properties of Dienestrol-d2 is

presented below. This data is essential for understanding its behavior and potential hazards.

Table 1: Physicochemical Properties of Dienestrol-d2

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b12380176?utm_src=pdf-interest
https://www.benchchem.com/product/b12380176?utm_src=pdf-body
https://www.benchchem.com/product/b12380176?utm_src=pdf-body
https://www.creative-biolabs.com/drug-discovery/therapeutics/in-vitro-reproductive-toxicity-study.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Dienestrol
https://www.pharmacompass.com/chemistry-chemical-name/dinestrol
https://www.benchchem.com/product/b12380176?utm_src=pdf-body
https://www.benchchem.com/product/b12380176?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 1346606-45-8 [4]

Molecular Formula C18H16D2O2 [4]

Molecular Weight 268.3466 g/mol [4]

Appearance White to off-white solid Assumed from Dienestrol

Solubility

Practically insoluble in water

and dilute acids. Freely soluble

in alcohol, methanol, ether,

acetone, and propylene glycol.

Soluble in chloroform and

aqueous solutions of alkali

hydroxides.

[5]

Table 2: Hazard Identification and Classification

Hazard Class Classification Source

Carcinogenicity
May cause cancer (Category

1A/1B)
[2][3]

Reproductive Toxicity
Suspected of damaging fertility

or the unborn child
[2]

Mutagenicity
Mutagenic for mammalian

somatic cells
[1]

Mechanism of Action and Signaling Pathway
Dienestrol-d2, like its non-deuterated counterpart, is a synthetic, non-steroidal estrogen that

functions as an estrogen receptor (ER) agonist.[5][6] Its biological effects are mediated through

its interaction with estrogen receptors, primarily ERα and ERβ.

The mechanism of action involves the following steps:
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Cellular Entry: Dienestrol-d2, being lipophilic, passively diffuses across the cell membrane

into target cells.[5]

Receptor Binding: Inside the cell, it binds to estrogen receptors located in the cytoplasm or

nucleus.[5]

Conformational Change and Dimerization: Upon binding, the receptor undergoes a

conformational change, leading to its dimerization.

Nuclear Translocation: The activated receptor-ligand complex translocates to the nucleus.

DNA Binding and Gene Transcription: In the nucleus, the complex binds to specific DNA

sequences known as Estrogen Response Elements (EREs) in the promoter regions of target

genes.

Regulation of Gene Expression: This binding modulates the transcription of these genes,

leading to the synthesis of specific proteins that produce the physiological effects of

estrogens.[5]
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Caption: Estrogen Receptor Signaling Pathway for Dienestrol-d2.

Experimental Protocols for Safety Assessment
The classification of Dienestrol-d2 as a carcinogen and reproductive toxin is based on data

from its non-deuterated form, Dienestrol, and other synthetic estrogens. The following are

general experimental protocols used to determine such classifications.
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Carcinogenicity Studies
Carcinogenicity is typically assessed through long-term in vivo studies in animal models.

Objective: To determine the potential of a substance to cause cancer.

Methodology:

Animal Model: Typically conducted in two rodent species (e.g., rats and mice).

Administration: The test substance is administered daily for the majority of the animal's

lifespan (e.g., 2 years). Routes of administration can include oral (in feed or by gavage),

dermal, or inhalation, depending on the expected route of human exposure.

Dose Groups: At least three dose levels (low, medium, and high) and a control group are

used. The high dose is typically the maximum tolerated dose (MTD).

Endpoint Analysis: At the end of the study, a complete necropsy is performed on all

animals. Tissues are examined microscopically for the presence of tumors. Statistical

analysis is used to determine if there is a significant increase in tumor incidence in the

treated groups compared to the control group.

Reproductive Toxicity Studies
Reproductive toxicity is evaluated using a series of studies that cover all phases of the

reproductive cycle. The "three-segment" design is a common approach.

Objective: To assess the potential adverse effects of a substance on sexual function, fertility,

and development.

Methodology:

Segment I (Fertility and Early Embryonic Development): The substance is administered to

male and female animals before and during mating and to females during early pregnancy.

Evaluates effects on gametes, fertilization, and implantation.

Segment II (Embryo-Fetal Development): The substance is administered to pregnant

females during the period of organogenesis. Evaluates the potential to cause birth defects
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(teratogenicity).

Segment III (Prenatal and Postnatal Development): The substance is administered to

pregnant females from the end of organogenesis through lactation. Evaluates effects on

late fetal development, birth, and postnatal growth and development of the offspring.

Safe Handling and Personal Protective Equipment
(PPE)
Due to its hazardous nature, strict safety protocols must be followed when handling

Dienestrol-d2.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Eye/Face Protection Safety glasses with side-shields or goggles.

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber),

lab coat, and other protective clothing as

appropriate.

Respiratory Protection

Use in a well-ventilated area. If dusts are

generated, a NIOSH-approved respirator with a

particulate filter is recommended.

General Handling Procedures:

Work in a designated area, preferably in a chemical fume hood.[1]

Avoid generating dust.[1]

Ground all equipment containing the material to prevent static discharge.[1]

Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.[1]
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Store in a cool, well-ventilated, and locked area.[1][3]
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Caption: General workflow for the safe handling of Dienestrol-d2.

Emergency Procedures
In the event of an exposure or spill, immediate action is crucial.

Table 4: First Aid Measures
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Exposure Route Action

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek medical attention.

[1]

Skin Contact

Immediately wash the affected area with soap

and water. Remove contaminated clothing. Seek

medical attention if irritation develops.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids. Remove contact lenses if present and

easy to do. Seek medical attention.[1]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[1]

Spill Response:

Small Spills: Carefully scoop up the spilled solid, trying to minimize dust generation. Place it

in a sealed, labeled container for disposal. Clean the spill area with a suitable solvent and

then with soap and water.

Large Spills: Evacuate the area. Prevent the spread of the spill. Contact your institution's

environmental health and safety department for assistance with cleanup.

Waste Disposal
Dienestrol-d2 and any materials contaminated with it must be disposed of as hazardous

waste.

Collect all waste in a clearly labeled, sealed container.

Follow all local, state, and federal regulations for hazardous waste disposal.

Do not dispose of Dienestrol-d2 down the drain or in the regular trash.
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Conclusion
Dienestrol-d2 is a hazardous compound that requires careful handling to minimize exposure

and risk. Researchers and other professionals must be fully aware of its carcinogenic and

reproductive toxicity hazards. Adherence to the safety protocols outlined in this guide, including

the consistent use of appropriate personal protective equipment and proper engineering

controls, is essential for maintaining a safe working environment. Always consult the most

recent Safety Data Sheet (SDS) for the specific product you are using for the most up-to-date

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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